1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide

• CAS No.: 1054552-15-6
• Molecular Formula: C6H8BrN3S
• Molecular Weight: 234.12 g/mol
• IUPAC Name: imidazo[2,1-b][1,3]thiazol-6-ylmethanamine;hydrobromide
• InChI: InChI=1S/C6H7N3S.BrH/c7-3-5-4-9-1-2-10-6(9)8-5;/h1-2,4H,3,7H2;1H
• InChI Key: GQIBGHSAVYRMNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=CN21)CN.Br

Description

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide is a chemical compound with the molecular formula C6H7N3S•HBr and a molecular weight of 234.12 . This compound is primarily used in research settings, particularly in the fields of chemistry and biology. It is known for its unique structure, which combines an imidazole ring with a thiazole ring, making it a valuable compound for various scientific studies.

Preparation Methods

The synthesis of 1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide involves several steps. One common method includes the reaction of imidazole with thioamide under specific conditions to form the imidazo[2,1-b][1,3]thiazole core. This intermediate is then reacted with methanamine in the presence of hydrobromic acid to yield the final product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and yield.

Chemical Reactions Analysis

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions are possible, where the methanamine group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include organic solvents like methanol or ethanol, and catalysts such as palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide can be compared with other similar compounds, such as:

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride: This compound has a similar structure but differs in the counterion (hydrochloride vs.

{imidazo[2,1-b][1,3]thiazol-6-yl}methanamine: This compound lacks the hydrobromide group and has different physical and chemical properties.